2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione

• Molecular Formula: C31H30N4O4
• Molecular Weight: 522.6 g/mol
• IUPAC Name: 2-(1-butan-2-yl-5,5-dimethyl-3-naphthalen-1-yl-2-oxoimidazolidin-4-yl)-4-naphthalen-1-yl-1,2,4-oxadiazolidine-3,5-dione
• InChI: InChI=1S/C31H30N4O4/c1-5-20(2)34-28(36)32(25-18-10-14-21-12-6-8-16-23(21)25)27(31(34,3)4)35-29(37)33(30(38)39-35)26-19-11-15-22-13-7-9-17-24(22)26/h6-20,27H,5H2,1-4H3
• InChI Key: WUZKDUQSCKEEJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=O)N(C(C1(C)C)N2C(=O)N(C(=O)O2)C3=CC=CC4=CC=CC=C43)C5=CC=CC6=CC=CC=C65

Description

2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione is a complex organic compound characterized by its unique structure, which includes naphthalene rings and an oxadiazolidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione typically involves multi-step organic reactions. The process begins with the preparation of the naphthalene derivatives, followed by the formation of the oxadiazolidine ring through cyclization reactions. Common reagents used in these reactions include naphthalene, butan-2-yl groups, and various oxidizing agents .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: Substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce derivatives with different functional groups .

Scientific Research Applications

2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• Bis(2-naphthoyl)methane
• Di(naphthalen-2-yl)-1,2-diphenylethene
• 9,10-Di(naphthalen-2-yl)anthracene

Uniqueness

Compared to similar compounds, 2-[1-(Butan-2-yl)-5,5-dimethyl-3-(naphthalen-1-yl)-2-oxoimidazolidin-4-yl]-4-(naphthalen-1-yl)-1,2,4-oxadiazolidine-3,5-dione stands out due to its unique oxadiazolidine core and the presence of butan-2-yl groups, which may confer distinct chemical and biological properties .